![molecular formula C21H22N6O5S B2554381 2-((2-cyclopentyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(3-nitrophenyl)acetamide CAS No. 893909-31-4](/img/structure/B2554381.png)
2-((2-cyclopentyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(3-nitrophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((2-cyclopentyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(3-nitrophenyl)acetamide is a useful research compound. Its molecular formula is C21H22N6O5S and its molecular weight is 470.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
Research into similar compounds often focuses on the synthesis and structural characterization of heterocyclic compounds, which are crucial in medicinal chemistry due to their diverse biological activities. For instance, studies on nitrophenyl-group-containing heterocycles involve regioselective cyclocondensation processes to synthesize isoquinolines with potential anticancer and antioxidant properties (Sayed et al., 2021). These processes yield compounds characterized by their spectroscopic data, illustrating a common methodology in the development of novel therapeutics.
Anticancer and Antimicrobial Applications
Compounds with complex heterocyclic structures, similar to the one , are often explored for their anticancer and antimicrobial activities. The synthesis of new heterocycles incorporating specific moieties has shown that these compounds can possess significant biological activities. For example, synthesized isoquinolines demonstrate promising anticancer activities against specific cell lines, highlighting the potential therapeutic applications of such compounds in oncology (Sayed et al., 2021). Similarly, antimicrobial activity studies reveal the potential of novel heterocycles in combating microbial infections, with certain compounds evaluated for their efficacy against various bacterial and fungal strains (Bondock et al., 2008).
Molecular Docking and DFT Study
The exploration of molecular structures through docking studies and density functional theory (DFT) provides insights into the interaction mechanisms of these compounds with biological targets. For example, novel pyrimidiopyrazole derivatives have been studied for their antitumor activity, with molecular docking revealing specific interactions with enzymes or receptors (Fahim et al., 2019). These studies are essential for understanding the potential therapeutic value of new compounds and guiding the design of more effective drugs.
properties
IUPAC Name |
2-(7-cyclopentyl-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl)sulfanyl-N-(3-nitrophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N6O5S/c1-25-18-16(20(29)26(2)21(25)30)19(24-17(23-18)12-6-3-4-7-12)33-11-15(28)22-13-8-5-9-14(10-13)27(31)32/h5,8-10,12H,3-4,6-7,11H2,1-2H3,(H,22,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNFVNTFJOVGFKW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=NC(=N2)C3CCCC3)SCC(=O)NC4=CC(=CC=C4)[N+](=O)[O-])C(=O)N(C1=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N6O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
470.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.